Cas no 891132-46-0 (2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide)

• Product Name: 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide
• CAS No: 891132-46-0
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.38726067543
• CID: 6368231
• PubChem ID: 135732149
• Update Time: 2025-05-28

2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide
• Acetamide, 2-[(1,7-dihydro-5,6-dimethyl-7-oxo-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]-N,N-diethyl-
• F2513-0680
• 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N,N-diethylacetamide
• AB00678771-01
• 2-({5,6-dimethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide
• 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N,N-diethylacetamide
• 891132-46-0
• AKOS024655120

• Inchi： 1S/C13H19N5O2S/c1-5-17(6-2)10(19)7-21-13-16-15-12-14-11(20)8(3)9(4)18(12)13/h5-7H2,1-4H3,(H,14,15,20)
• InChI Key： GQBZYUJXFHWTKH-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CSC1N2C(NN=1)=NC(=O)C(C)=C2C

Computed Properties

• Exact Mass: 309.12594604g/mol
• Monoisotopic Mass: 309.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 436.5±47.0 °C(Predicted)
• pka: -0.88±0.70(Predicted)

Additional information on 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide

Comprehensive Analysis of 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide (CAS No. 891132-46-0)

The compound 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide, identified by its CAS No. 891132-46-0, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique triazolopyrimidine core, which is increasingly recognized for its role in modulating biological pathways. Researchers are particularly interested in its sulfanyl-acetamide moiety, which contributes to its reactivity and binding affinity in various applications.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their versatility in drug discovery. The 5,6-dimethyl-7-oxo structure in this compound enhances its stability, making it a candidate for further development in targeted therapies. Scientists are exploring its potential in addressing oxidative stress-related conditions, a topic gaining traction in health forums and academic circles. This aligns with the growing public interest in antioxidant mechanisms and cellular protection.

The N,N-diethylacetamide group in this molecule is another critical feature, often associated with improved solubility and bioavailability. These properties are essential for formulations aimed at bioavailability enhancement, a frequent search term among pharmacologists. Additionally, the compound’s sulfanyl linkage has sparked discussions in cheminformatics communities, as it may influence molecular docking simulations—a hot topic in AI-driven drug design.

From a synthetic chemistry perspective, the CAS No. 891132-46-0 compound offers a scaffold for structure-activity relationship (SAR) studies. Its modular design allows for derivatization, catering to the rising trend of fragment-based drug discovery. Laboratories focusing on kinase inhibitors or enzyme modulators frequently cite such structures in patent filings, reflecting their commercial and therapeutic relevance.

Environmental and safety profiles of this compound are also under scrutiny, coinciding with the global push for green chemistry. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity, addressing the industry’s emphasis on quality control standards. These techniques are often searched by professionals seeking analytical validation protocols.

In summary, 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N,N-diethylacetamide represents a convergence of innovation in medicinal chemistry and material science. Its multifaceted applications—from drug development to molecular probes—make it a subject of enduring interest, resonating with both academic researchers and industry stakeholders.